Cas no 1499798-64-9 (1-cycloheptylcyclopropan-1-amine)

• Product Name: 1-cycloheptylcyclopropan-1-amine
• CAS No: 1499798-64-9
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5809815
• PubChem ID: 65399672
• Update Time: 2025-06-20

1-cycloheptylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cycloheptylcyclopropan-1-amine
• AKOS014735505
• 1499798-64-9
• EN300-1852381

• Inchi： 1S/C10H19N/c11-10(7-8-10)9-5-3-1-2-4-6-9/h9H,1-8,11H2
• InChI Key： DFGYPTBJYRZOQU-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1CCCCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-cycloheptylcyclopropan-1-amine

Professional Introduction to 1-cycloheptylcyclopropan-1-amine (CAS No. 1499798-64-9)

1-cycloheptylcyclopropan-1-amine, chemically designated as a compound with the CAS number 1499798-64-9, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising a cycloheptyl group attached to a cyclopropane ring with an amine substituent, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

The structural framework of 1-cycloheptylcyclopropan-1-amine combines the rigidity of the cyclopropane ring with the flexibility of the cycloheptyl side chain. The cyclopropane moiety is particularly noteworthy as it introduces angular strain, which can be exploited to modulate biological activity. This structural feature has been extensively studied in the development of novel therapeutic agents, where the strained three-membered ring can serve as a pharmacophore to interact with biological targets in unique ways.

In recent years, there has been a surge in research focusing on heterocyclic compounds as scaffolds for drug development. The cyclopropane group, being a small and highly reactive heterocycle, has been integrated into various molecular architectures to enhance binding affinity and selectivity. 1-cycloheptylcyclopropan-1-amine exemplifies this trend, as its cyclopropane core provides a distinct chemical handle for further derivatization and functionalization.

The amine functionality in 1-cycloheptylcyclopropan-1-amine further contributes to its versatility, allowing for various chemical transformations such as acylation, alkylation, and coupling reactions. These modifications are crucial for tailoring the compound's properties to specific biological targets. The cycloheptyl group, on the other hand, adds bulk and steric hindrance, which can be strategically employed to influence receptor binding and metabolic stability.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening and molecular modeling studies. These techniques have been instrumental in identifying potential lead compounds like 1-cycloheptylcyclopropan-1-amine for various therapeutic indications. By leveraging high-throughput virtual screening, researchers can rapidly assess the binding affinity of this compound to target proteins, thereby expediting the drug discovery process.

The synthesis of complex molecules such as 1-cycloheptylcyclopropan-1-amine often requires multi-step synthetic routes that showcase the ingenuity of organic chemists. The introduction of the cyclopropane ring into the cycloheptyl backbone necessitates careful consideration of reaction conditions and reagent selection. Modern synthetic methodologies have made significant strides in facilitating such transformations, allowing for more efficient and scalable production of these valuable intermediates.

In the context of medicinal chemistry, 1-cycloheptylcyclopropan-1-amine has been explored for its potential in modulating various biological pathways. Its unique structural features make it a promising candidate for further investigation in areas such as enzyme inhibition and receptor antagonism. Preliminary studies have suggested that derivatives of this compound may exhibit interesting pharmacological properties, warranting further experimental validation.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel molecules like 1-cycloheptylcyclopropan-1-amine. By incorporating structural motifs found in bioactive natural products, researchers aim to harness nature's own chemical libraries to discover new therapeutic agents. The cycloheptylcyclopropane scaffold aligns well with this philosophy, offering a blend of synthetic accessibility and biological relevance.

The role of automation and continuous flow chemistry has revolutionized the synthesis of complex molecules, making processes like that of 1-cycloheptylcyclopropan-1-amine more efficient and reproducible. These technologies have not only reduced production costs but also enabled high-throughput synthesis for rapid screening purposes. As a result, compounds like this are being explored at an unprecedented pace in both academic and industrial settings.

In conclusion, 1-cycloheptylcycлопроан - 1 - амин (CAS No. 1499798 - 64 - 9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and promising biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.